Cas no 771573-03-6 (2-(Aminomethyl)-5-fluorobenzoic acid)

• Product Name: 2-(Aminomethyl)-5-fluorobenzoic acid
• CAS No: 771573-03-6
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 2194035
• Update Time: 2025-10-25

2-(Aminomethyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-fluorobenzoic acid
• Benzoic acid, 2-(aminomethyl)-5-fluoro-

• Inchi： 1S/C8H8FNO2/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3H,4,10H2,(H,11,12)
• InChI Key： LLFSJWLFDVZKOK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC=C1CN

Additional information on 2-(Aminomethyl)-5-fluorobenzoic acid

2-(Aminomethyl)-5-fluorobenzoic Acid: A Comprehensive Overview

The compound 2-(Aminomethyl)-5-fluorobenzoic acid (CAS No. 771573-03-6) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its benzoic acid backbone, which serves as a versatile platform for further functionalization. The presence of the aminomethyl group at the second position and the fluorine atom at the fifth position introduces distinct electronic and steric properties, making it a valuable substrate for synthetic chemistry and drug design.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(Aminomethyl)-5-fluorobenzoic acid. Researchers have explored various routes, including Suzuki coupling, Buchwald-Hartwig amination, and transition metal-catalyzed cross-coupling reactions, to construct this compound with high yield and purity. The integration of these techniques has not only improved the scalability of the synthesis but also opened new avenues for exploring its applications in medicinal chemistry.

One of the most promising areas of research involving 2-(Aminomethyl)-5-fluorobenzoic acid is its role in drug discovery. The compound's ability to act as a building block for constructing bioactive molecules has been extensively studied. For instance, its use in designing inhibitors for kinases, proteases, and other therapeutic targets has shown remarkable potential. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several disease-related enzymes, making it a valuable lead compound in preclinical drug development.

In addition to its pharmaceutical applications, 2-(Aminomethyl)-5-fluorobenzoic acid has also found utility in materials science. Its ability to form stable metal complexes has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and selective gas adsorption capabilities, which are highly desirable for catalysis, gas storage, and sensing applications.

The electronic properties of 2-(Aminomethyl)-5-fluorobenzoic acid have also been explored in the context of organic electronics. Researchers have investigated its potential as a component in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The introduction of the aminomethyl group enhances the compound's electron-donating ability, while the fluorine atom at the fifth position introduces electron-withdrawing effects, creating a balance that is favorable for charge transport properties.

From an environmental perspective, the synthesis and application of 2-(Aminomethyl)-5-fluorobenzoic acid have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, including the use of biodegradable solvents, catalytic systems that reduce waste generation, and energy-efficient reaction conditions. These efforts align with global sustainability goals and ensure that the compound's lifecycle is environmentally friendly.

In conclusion, 2-(Aminomethyl)-5-fluorobenzoic acid (CAS No. 771573-03-6) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a versatile building block for designing bioactive molecules and advanced materials. With ongoing research focusing on optimizing its synthesis and expanding its applications, this compound is poised to play an increasingly important role in both academic and industrial settings.